![molecular formula C17H19ClO2S B4979810 1-{4-[(4-chlorophenyl)thio]butoxy}-3-methoxybenzene](/img/structure/B4979810.png)
1-{4-[(4-chlorophenyl)thio]butoxy}-3-methoxybenzene
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Description
“1-{4-[(4-chlorophenyl)thio]butoxy}-3-methoxybenzene” is a chemical compound with the molecular formula C17H19ClO2S. It has an average mass of 322.850 Da and a monoisotopic mass of 322.079437 Da .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a catalytic protodeboronation of pinacol boronic esters has been used to synthesize related compounds . Another method involves the reaction of acetylacetone with 4-chlorothiophenol in DMSO, followed by the addition of Na2CO3 .Molecular Structure Analysis
The molecular structure of “1-{4-[(4-chlorophenyl)thio]butoxy}-3-methoxybenzene” can be found in various chemical databases .Scientific Research Applications
Reactions at the Benzylic Position
The compound “1-{4-[(4-chlorophenyl)thio]butoxy}-3-methoxybenzene” contains a benzylic position, which is the carbon adjacent to the aromatic ring. This position is particularly reactive and can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can be used to modify the compound and create new derivatives with potentially different properties.
Synthesis of Sulfonamide Derivatives
Starting from 4-chlorobenzoic acid, a series of new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized . The process involved esterification of 4-chlorobenzoic acid with methanol and subsequent hydrazination, salt formation, and cyclization . These sulfonamide derivatives have been associated with a wide range of biological activities, including antifungal, herbicidal, and antiviral properties .
Anti-allergic Activities
A series of novel ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives, which are structurally similar to “1-{4-[(4-chlorophenyl)thio]butoxy}-3-methoxybenzene”, were synthesized and tested for in vivo anti-allergic activities . Most of these derivatives exhibited significant effects on both allergic asthma and allergic itching .
properties
IUPAC Name |
1-chloro-4-[4-(3-methoxyphenoxy)butylsulfanyl]benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClO2S/c1-19-15-5-4-6-16(13-15)20-11-2-3-12-21-17-9-7-14(18)8-10-17/h4-10,13H,2-3,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FITHOMGQQBLZJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCCCCSC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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